Cas no 1261895-54-8 (5-(4-Chloro-3-cyanophenyl)-3-fluorophenol)

• Product Name: 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol
• CAS No: 1261895-54-8
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18313865
• CID: 2761884
• PubChem ID: 53219544
• Update Time: 2025-10-21

5-(4-Chloro-3-cyanophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313865
• 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95%
• 1261895-54-8
• 4-Chloro-3'-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 5-(4-CHLORO-3-CYANOPHENYL)-3-FLUOROPHENOL
• DTXSID70684376
• 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol

• MDL： MFCD18313865
• Inchi： 1S/C13H7ClFNO/c14-13-2-1-8(3-10(13)7-16)9-4-11(15)6-12(17)5-9/h1-6,17H
• InChI Key： FEBXUCDHUKTNAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 247.02
• Monoisotopic Mass: 247.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.6

Additional information on 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol

Introduction to 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol (CAS No. 1261895-54-8)

5-(4-Chloro-3-cyanophenyl)-3-fluorophenol, identified by its CAS number 1261895-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is characterized by the presence of both chloro and cyano substituents on a phenyl ring, which are flanked by a fluorinated phenol moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, enabling diverse interactions with biological targets. The chloro and cyano groups are known to enhance the lipophilicity and metabolic stability of the molecule, while the fluorine atom introduces additional electronic and steric effects that can modulate its binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The synthesis and characterization of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol have been central to several research endeavors aimed at identifying new leads for drug discovery. Its structural features make it a versatile scaffold for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

One of the most compelling aspects of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is its potential in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, its interaction with bacterial enzymes has been explored, highlighting its potential as an antimicrobial agent.

The fluorine atom in the molecule plays a crucial role in modulating its pharmacokinetic profile. Fluorinated compounds are often more stable in biological systems and exhibit improved bioavailability, which is a critical factor in drug development. The presence of the cyano group also contributes to the compound's stability, allowing it to withstand metabolic degradation more effectively than non-fluorinated analogs.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol with various biological targets with high accuracy. These simulations have provided valuable insights into how the compound interacts with proteins and nucleic acids, guiding the design of more potent and selective derivatives. By leveraging these computational tools, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

The synthesis of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and minimize hazardous byproducts. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly efficient for constructing complex aromatic structures.

In conclusion, 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol (CAS No. 1261895-54-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.